4,4-dimethyl-decahydro-1H-1,5-benzodiazepin-2-one
Overview
Description
“4,4-dimethyl-decahydro-1H-1,5-benzodiazepin-2-one” is a chemical compound with the molecular formula C11H20N2O . It has a molecular weight of 196.29 g/mol .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H20N2O/c1-11(2)7-10(14)12-8-5-3-4-6-9(8)13-11/h8-9,13H,3-7H2,1-2H3,(H,12,14) . This code provides a specific textual representation of the compound’s molecular structure.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4-dimethyl-decahydro-1H-1,5-benzodiazepin-2-one involves the cyclization of a substituted amide intermediate.", "Starting Materials": [ "4-methyl-2-nitrobenzoic acid", "ethyl acetoacetate", "methylamine", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium hydroxide", "methanol", "water" ], "Reaction": [ "Step 1: Reduction of 4-methyl-2-nitrobenzoic acid to 4-methyl-2-aminobenzoic acid using sodium borohydride", "Step 2: Ethylation of 4-methyl-2-aminobenzoic acid with ethyl acetoacetate in the presence of sulfuric acid to form ethyl 4-methyl-2-(2-oxoethyl)aminobenzoate", "Step 3: Reduction of ethyl 4-methyl-2-(2-oxoethyl)aminobenzoate with sodium borohydride to form ethyl 4-methyl-2-(2-hydroxyethyl)aminobenzoate", "Step 4: Cyclization of ethyl 4-methyl-2-(2-hydroxyethyl)aminobenzoate with methylamine in the presence of acetic anhydride to form 4,4-dimethyl-decahydro-1H-1,5-benzodiazepin-2-one", "Step 5: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with methanol and water" ] } | |
CAS RN |
135841-31-5 |
Molecular Formula |
C11H20N2O |
Molecular Weight |
196.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
